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Compound of Interest

Compound Name: 2-(Hydroxymethyl)menthol

Cat. No.: B15176484

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known safety and handling
procedures for 2-(hydroxymethyl)menthol. Due to a scarcity of direct toxicological data for
this specific menthol derivative, this guide synthesizes available physicochemical properties
and extrapolates safety and handling protocols from its parent compound, menthol. All
guantitative data is presented in structured tables for clarity, and key procedural workflows are
visualized using diagrams. This document is intended to serve as a foundational resource for
laboratory personnel and researchers engaged in the study and application of 2-
(hydroxymethyl)menthol, promoting a culture of safety and informed handling.

Introduction

2-(hydroxymethyl)menthol, a derivative of the well-known monoterpenoid menthol, is a
compound of interest in various research and development sectors. Its structural similarity to
menthol suggests potential applications in flavoring, fragrance, and as a cooling agent.
However, the introduction of a hydroxymethyl group can alter the molecule's physicochemical
properties, biological activity, and toxicological profile. This guide aims to provide a thorough
understanding of the available safety information and to establish best practices for its handling
in a laboratory setting.
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Physicochemical Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its
safe handling and use. The following table summarizes the available data for 2-
(hydroxymethyl)menthol and provides a comparison with its parent compound, (x)-menthol.

Property 2-(hydroxymethyl)menthol  (%)-Menthol
CAS Number 51210-01-6[1] 89-78-1
Molecular Formula C11H2202[2] C10H200
Molecular Weight 186.29 g/mol 156.27 g/mol

Not explicitly stated; likely a ) ) )
Appearance ) ) White crystalline solid[3]
crystalline solid.

. , 291.00 to 292.00 °C
Boiling Point . 216 °C
(estimated)[1]

Melting Point Not available 34-36°C

Flash Point 132.30 °C (estimated)[1] Not available

o 234.2 mg/L @ 25 °C _
Solubility in Water . Slightly soluble
(estimated)[1]

logP (o/w) 2.047 (estimated)[1] 3.40 at 37 °C

Hazard Identification and Classification

Direct hazard classification for 2-(hydroxymethyl)menthol is not readily available in public
databases[1][4]. Therefore, the hazard profile of menthol is used as a conservative surrogate.

Based on the Safety Data Sheets for (x)-menthol, the following hazards are identified:
o Skin Irritation (Category 2): Causes skin irritation.
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.

e Harmful to Aquatic Life (Category 3).
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Itis crucial to handle 2-(hydroxymethyl)menthol with the assumption that it carries similar
risks until specific toxicological studies are conducted.

Safety and Handling
Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially
when handling powders or generating aerosols[5].

» Ensure eyewash stations and safety showers are readily accessible[5].

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield[5].
» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber)[5][6].

o Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to
prevent skin contact[6].

o Respiratory Protection: If ventilation is inadequate or if dusts are generated, a NIOSH-
approved respirator with a particulate filter is recommended[6].

Hygiene Measures

o Wash hands thoroughly after handling and before eating, drinking, or smoking.

» Remove contaminated clothing and wash it before reuse.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place[5].

» Keep away from incompatible materials such as strong oxidizing agents.

Spills and Disposal

o Spills: In case of a spill, avoid generating dust. Sweep up the material and place it in a
suitable, closed container for disposal. Ventilate the area and wash the spill site after
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material pickup is complete[6].

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the substance to enter drains or waterways.

Toxicological Information

As previously stated, specific toxicological data for 2-(hydroxymethyl)menthol is not currently
available[1]. The following table summarizes the key toxicological endpoints for (+)-menthol,
which should be considered as a potential indicator for 2-(hydroxymethyl)menthol until
specific data is generated.

Toxicological Endpoint Data for (*)-Menthol

Acute Oral Toxicity (LD50) Rat: 3,180 mg/kg

Skin Corrosion/Irritation Rabbit: Causes skin irritation

Serious Eye Damage/Irritation Rabbit: Causes serious eye irritation
Respiratory or Skin Sensitization Guinea pig: Not a sensitizer (Buehler Test)

o Mutagenicity (mammal cell test): chromosome
Germ Cell Mutagenicity )
aberration

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA

Experimental Protocols and Workflows

While specific experimental protocols for 2-(hydroxymethyl)menthol are not detailed in the
available literature, general procedures for handling crystalline organic compounds should be
followed.

General Weighing and Handling Protocol

» Preparation: Don appropriate PPE. Ensure the work area (e.g., chemical fume hood, balance
enclosure) is clean and decontaminated.
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e Weighing: Use a tared, appropriate container. Carefully transfer the required amount of 2-
(hydroxymethyl)menthol using a clean spatula. Avoid generating dust.

 Dissolution: If preparing a solution, add the solvent to the solid slowly and stir to dissolve.
e Cleanup: Clean any spills immediately. Decontaminate the work surface and utensils.

o Storage: Securely close the container of the stock material and return it to the designated
storage area.

Conceptual Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of a crystalline
chemical like 2-(hydroxymethyl)menthol in a laboratory setting.
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Conceptual workflow for safe chemical handling.

Potential Metabolic Pathways

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15176484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The metabolism of 2-(hydroxymethyl)menthol has not been explicitly studied. However,
based on the known metabolic pathways of menthol, a hypothetical pathway can be proposed.
Menthol is primarily metabolized in the liver via glucuronidation and oxidation. The presence of
an additional hydroxyl group in 2-(hydroxymethyl)menthol provides another site for
conjugation or oxidation.

The following diagram illustrates a potential metabolic pathway, extrapolated from the known

metabolism of menthol.
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Hypothesized metabolic pathway for 2-(hydroxymethyl)menthol.

Disclaimer: This proposed pathway is purely hypothetical and based on the metabolism of a
related compound. Further research is required to elucidate the actual metabolic fate of 2-
(hydroxymethyl)menthol.

Conclusion

While direct and comprehensive safety and toxicological data for 2-(hydroxymethyl)menthol
are currently lacking, a conservative approach to its handling is warranted. By extrapolating
from the known properties and hazards of menthol, and by adhering to standard laboratory
safety protocols for crystalline organic compounds, researchers can minimize potential risks. It
is imperative that future studies on 2-(hydroxymethyl)menthol include a thorough evaluation
of its toxicological profile to fill the existing data gaps and ensure its safe use in all applications.
This guide should be used as a starting point for risk assessment and be supplemented with
any new information as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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